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Compound of Interest

Compound Name: Picolinafen

Cat. No.: B105197

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Picolinafen. It includes detailed
procedural guidance on personal protective equipment, operational handling, and disposal.

Personal Protective Equipment (PPE)

The last line of defense against pesticide exposure is the correct use of Personal Protective
Equipment (PPE).[1] All PPE should be checked for cleanliness and integrity before each use.

Body Protection:

o Coveralls: Wear closed, washable cotton overalls buttoned to the neck and wrist.[1][2] For
activities with a higher risk of exposure, such as handling concentrates or cleaning
equipment, a chemical-resistant apron or waterproof suit should be worn over the coveralls.

[11E31[4]

o Footwear: Chemical-resistant boots are required, not leather or fabric. Trousers should be
worn over the boots to prevent spills from entering.[3][5]

Hand Protection:

o Gloves: Use chemical-resistant, elbow-length gloves.[1][2] Suitable materials include nitrile
rubber (0.4 mm), chloroprene rubber (0.5 mm), and butyl rubber (0.7 mm).[3] Always wash
the exterior of gloves before removing them.[5]
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Eye and Face Protection:

o Eyewear: Use safety goggles or a face shield, especially when there is a risk of splashing or
dust formation.[6][7]

Respiratory Protection:

o Respirator: For higher concentrations, long-term exposure, or when dust is present, a
particle filter respirator is necessary.[3] Ensure the selected respirator and cartridge are
appropriate for Picolinafen by checking the Safety Data Sheet (SDS).[1]

Exposure and Toxicity Data

This table summarizes key quantitative data related to Picolinafen exposure and toxicity.

Parameter Value Source
Acceptable Daily Intake (ADI) 0.007 mg/kg/day [6]
No Observed Effect Level
1.4 mg/kg/day [6]
(NOEL)
Dermal Acute Toxicity (LD50,
> 4,000 mg/kg [3]
rat)
Inhalation Acute Toxicity
> 3.83 mg/l (4 h) [3]
(LC50, rat)
Recommended Nitrile Glove
) 0.4 mm [3]
Thickness
Recommended Chloroprene
] 0.5 mm [3]
Glove Thickness
Recommended Butyl Rubber
0.7 mm [3]

Glove Thickness

Operational Protocols
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Adherence to standardized protocols is critical for ensuring laboratory safety and experimental
integrity.

Standard Handling Procedure

o Ventilation: Ensure the work area is thoroughly ventilated.[3]

» Avoid Contamination: Do not eat, drink, or smoke in the handling area.[3][6] Wash hands and
face before breaks and at the end of a shift.[3]

o Dust Prevention: Avoid the formation of dust, as it can create an explosive mixture with air.[3]

o Clothing: Wear closed work clothing and store it separately from personal items.[3]
Contaminated clothing should be removed immediately and washed before reuse.[3][6][7]

Accidental Release and Spill Response

In the event of a spill, follow these procedural steps to contain and clean the affected area
safely.
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Caption: Workflow for managing a Picolinafen spill.
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Detailed Spill Protocol:

e Personal Precautions: Avoid contact with skin, eyes, and clothing. Do not breathe dust.[3]
Use the personal protective equipment outlined above.

o Environmental Precautions: Prevent the substance from entering drains, surface water,

groundwater, or subsoil.[3]
o Containment:
o For small amounts: Use a dust-binding material to contain the spill.[3]

o For large amounts: Carefully sweep or shovel the material.[3] Avoid any actions that could

raise dust.[3]

o Collection & Cleaning: Collect all spilled material and cleaning residues into suitable,
sealable, and labeled containers.[3] Thoroughly clean the contaminated floors and objects
with water and detergents, following all environmental regulations.[3]

» Medical Attention: If you feel unwell after a spill or exposure, seek medical advice.[3]

First Aid Measures
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Exposure Route First Aid Protocol

Immediately remove contaminated clothing.[3]
) Wash the affected area with plenty of soap and
Skin Contact L
water.[6] If skin irritation or a rash occurs, get

medical advice.[6][8]

Rinse eyes cautiously with water for several
minutes.[8] If wearing contact lenses, remove

Eye Contact them if it is easy to do so and continue rinsing.
[8] If eye irritation persists, seek medical

attention.[6]

If inhaled, move the person into fresh air.[8]

Inhalation o

Consult a physician if symptoms develop.

If swallowed, rinse the mouth thoroughly.[6] Do
Ingestion NOT induce vomiting.[6] Contact a poison

center or doctor for guidance.[6]

Storage and Disposal Plan

Proper storage and disposal are crucial for safety and environmental protection.

Storage Protocol

» Store Picolinafen in its closed, original container in a dry, cool, and well-ventilated area.[2]
o Keep the product away from heat, direct sunlight, and moisture.[3][6]
e Segregate from food and animal feeds.[3]

e Store in a locked area, keeping it out of reach of children.[2][7]

Disposal Plan

e Product Disposal: Dispose of unused Picolinafen and its container at a designated
hazardous or special waste collection point.[3] Do not dispose of undiluted chemicals on-site.

[2]
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o Container Disposal:

o

Triple rinse empty containers before disposal.[2]

[¢]

Add the rinsings to the spray tank or dispose of them according to label directions.[2][9]

[e]

Do not reuse empty pesticide containers for any other purpose.[9]

[e]

If not recycling, break, crush, or puncture the empty container before delivering it to an
approved waste management facility.[2]

e General Guidance: Always follow the "Storage and Disposal” instructions on the product
label, as state and local laws may be stricter than federal requirements.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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